Cas no 811-54-1 (Lead(II) formate)

• Product Name: Lead(II) formate
• CAS No: 811-54-1
• MF: CH₂O₂Pb
• MW: 253.225377559662
• MDL: MFCD00050834
• CID: 83084
• PubChem ID: 61216
• Update Time: 2025-05-19

Lead(II) formate Chemical and Physical Properties

Names and Identifiers

• Lead(II) formate
• lead diformate
• Leadformate
• Lead formate (Pb(HCO2)2)
• Bleidiformiat
• Bleiformiat
• AKOS015837384
• EINECS 212-371-8
• 7056-83-9
• LEAD FORMATE [MI]
• EINECS 230-336-5
• Formic acid lead(2+) salt (2:1)
• UNII-2KJP65YMF4
• Lead formate (VAN)
• Formic acid, lead(2+) salt (2:1)
• Formic acid, lead(2+) salt
• lead(2+);diformate
• Formic acid,lead salt
• NSC 112233
• NS00079719
• LEAD FORMATE
• DTXSID2061145
• Formic acid, lead salt
• Lead(2+) formate
• SCHEMBL723843
• NSC-112233
• SCHEMBL725052
• Lead formate Pb(O2CH)2
• 2KJP65YMF4
• 811-54-1
• Formic acid, lead(2+) salt (8CI, 9CI)
• Lead formate (6CI, 7CI)
• ZGVSCHRFRACEIO-UHFFFAOYSA-L

• MDL： MFCD00050834
• Inchi： 1S/CH2O2.Pb/c2-1-3;/h1H,(H,2,3);
• InChI Key： SURVVDRUGZTTOX-UHFFFAOYSA-N
• SMILES： [Pb].O=CO

Computed Properties

• Exact Mass: 253.98200
• Monoisotopic Mass: 46.005479
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 7.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 4,63 g/cm3
• Melting Point: 190℃
• Boiling Point: 100.6°C at 760 mmHg
• Flash Point: 29.9°C
• PSA: 37.30000
• LogP: -0.04410
• Solubility: Not determined

Lead(II) formate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3282
• Hazard Category Code： 20/22-33-50/53-61-62
• Safety Instruction： 45-53-60-61
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/22; R33; R50/53; R61; R62
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Lead(II) formate

Lead(II) Formate: Chemical Properties, Applications, and Recent Research Developments

Lead(II) formate, with the chemical formula Pb(HCOO)₂ and CAS number 811-54-1, is an inorganic compound that has garnered significant attention in the field of chemistry and materials science. This compound, characterized by its lead(II) cation and formate anion, exhibits unique chemical properties that make it valuable in various industrial and research applications. The following discussion delves into the structural characteristics, physicochemical properties, and emerging applications of Lead(II) formate, while also highlighting recent research findings that underscore its potential in modern scientific endeavors.

The molecular structure of Lead(II) formate consists of lead ions coordinated with formate ions. The formate anion (HCOO⁻) is a linear molecule with a carbon-oxygen double bond and a hydroxyl group, contributing to the compound's reactivity and interaction with other molecules. The coordination of these anions around the lead(II) cation results in a stable crystalline structure, which influences the compound's solubility, melting point, and thermal stability. These properties are critical in determining its suitability for various applications, ranging from catalysis to material synthesis.

One of the most notable physicochemical properties of Lead(II) formate is its solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO). This solubility profile makes it an attractive candidate for use in solution-based chemical processes, including the synthesis of complex metal-organic frameworks (MOFs) and coordination polymers. Additionally, Lead(II) formate exhibits moderate thermal stability, with a decomposition temperature typically observed around 200°C under inert conditions. This thermal resilience allows it to be used in high-temperature reactions without significant degradation.

In recent years, Lead(II) formate has found applications in the field of catalysis. Its ability to act as a Lewis acid catalyst has been explored in various organic transformations, including esterification and hydrolysis reactions. Researchers have demonstrated that Lead(II) formate can facilitate these reactions under mild conditions, improving yield and selectivity compared to traditional catalysts. Furthermore, its role as a precursor in the synthesis of lead-based catalysts has been investigated for applications in polymerization reactions and oxidation processes.

The compound's potential in material science is another area of active research. Lead(II) formate has been utilized as a building block for the construction of advanced materials such as lead-based perovskites. These perovskites have shown promise in energy storage applications, particularly as solid-state electrolytes for lithium-ion batteries. The layered structure of these materials allows for efficient ion transport, enhancing battery performance. Additionally, Lead(II) formate has been studied for its role in the development of conductive polymers, where it serves as a dopant to improve electrical conductivity.

Recent studies have also explored the biological activity of Lead(II) formate. While lead compounds are generally associated with toxicity concerns, researchers have investigated the potential therapeutic applications of Lead(II) formate derivatives. For instance, modifications to the formate anion have led to the development of lead-based compounds with antimicrobial properties. These derivatives exhibit efficacy against Gram-positive bacteria by disrupting bacterial cell wall synthesis. Such findings open up new avenues for exploring lead-based compounds as alternatives to conventional antibiotics.

The environmental impact of Lead(II) formate is another critical consideration. Despite its utility in various applications, the use of lead compounds raises concerns about environmental persistence and potential bioaccumulation. To address these issues, researchers are focusing on developing sustainable synthetic routes that minimize waste generation and reduce reliance on toxic reagents. Additionally, efforts are underway to explore biodegradable lead-free alternatives that can replicate the functionalities provided by Lead(II) formate.

In conclusion, Lead(II) formate (CAS number 811-54-1) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique chemical properties make it valuable in catalysis, material synthesis, and even biological research. While challenges related to environmental impact remain, ongoing research efforts aim to harness its potential while mitigating associated risks. As our understanding of this compound continues to evolve, it is likely that new applications will emerge, further solidifying its importance in modern chemistry.